Cas no 519153-24-3 (2-((4-Acetamidophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate)

• Product Name: 2-((4-Acetamidophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• CAS No: 519153-24-3
• MF: C₁₇H₁₇N₃O₄S
• MW: 359.399582624435
• CID: 6554997
• PubChem ID: 2357505
• Update Time: 2024-01-06

2-((4-Acetamidophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• 2-((4-Acetamidophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• starbld0003428
• 519153-24-3
• [(4-acetamidophenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• HMS1764L06
• Z18838009
• AKOS002485634
• EN300-26591122

• Inchi： 1S/C17H17N3O4S/c1-11(21)19-12-5-7-13(8-6-12)20-15(22)10-24-17(23)14-4-3-9-18-16(14)25-2/h3-9H,10H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： KLUPFSSSFNPYMV-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(NC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 359.09397721g/mol
• Monoisotopic Mass: 359.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides